Cas no 1427500-63-7 (3,5-Dibromo-6-methoxypyrazin-2-amine)

• Product Name: 3,5-Dibromo-6-methoxypyrazin-2-amine
• CAS No: 1427500-63-7
• MF: C₅H₅Br₂N₃O
• MW: 282.920698881149
• MDL: MFCD00464986
• CID: 4599122
• Update Time: 2025-11-02

3,5-Dibromo-6-methoxypyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-6-methoxypyrazin-2-amine
• 3,5-Dibromo-6-methoxy-2-aminopyrazine
• CHC50063
• W18385

• MDL： MFCD00464986
• Inchi： 1S/C5H5Br2N3O/c1-11-5-3(7)9-2(6)4(8)10-5/h1H3,(H2,8,10)
• InChI Key： XXPBSEULIREQNI-UHFFFAOYSA-N
• SMILES： BrC1C(=NC(=C(N=1)Br)N)OC

Computed Properties

• Exact Mass: 282.878
• Monoisotopic Mass: 280.88
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61

Additional information on 3,5-Dibromo-6-methoxypyrazin-2-amine

3,5-Dibromo-6-methoxypyrazin-2-amine (CAS No. 1427500-63-7): A Versatile Heterocyclic Compound for Pharmaceutical and Material Science Applications

3,5-Dibromo-6-methoxypyrazin-2-amine (CAS No. 1427500-63-7) is a brominated pyrazine derivative that has gained significant attention in recent years due to its unique structural features and broad application potential. As a halogenated heterocyclic compound, it serves as a valuable building block in medicinal chemistry, agrochemical development, and advanced material synthesis. The presence of both bromo substituents and a methoxy group on the pyrazine ring makes this compound particularly interesting for structure-activity relationship studies and molecular design.

The growing interest in pyrazine derivatives within the pharmaceutical industry stems from their diverse biological activities. Researchers are actively investigating 3,5-Dibromo-6-methoxypyrazin-2-amine as a potential precursor for kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. Recent studies suggest that modifications of this core structure could lead to novel therapeutic agents targeting various diseases, aligning with current trends in personalized medicine and targeted drug development.

From a synthetic chemistry perspective, 3,5-Dibromo-6-methoxypyrazin-2-amine offers multiple reactive sites for further functionalization. The bromine atoms at positions 3 and 5 enable various cross-coupling reactions, while the amino group at position 2 provides opportunities for amide formation or other nitrogen-based transformations. These characteristics make it a versatile intermediate for constructing more complex molecular architectures, particularly in the development of heterocyclic compounds with tailored properties.

In material science applications, the electron-withdrawing nature of the bromo substituents combined with the electron-donating methoxy group creates interesting electronic properties that could be exploited in organic semiconductors or photovoltaic materials. The compound's potential in these areas aligns with current research trends focused on sustainable energy solutions and organic electronics.

The synthesis of 3,5-Dibromo-6-methoxypyrazin-2-amine typically involves bromination of appropriate pyrazine precursors followed by selective functional group manipulations. Recent advances in green chemistry have led to improved synthetic protocols that reduce environmental impact while maintaining high yields and purity—a critical consideration for industrial-scale production. Analytical characterization of this compound typically includes NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity.

Quality control parameters for 3,5-Dibromo-6-methoxypyrazin-2-amine (CAS No. 1427500-63-7) generally specify minimum purity levels (often ≥95% or ≥98% by HPLC) and rigorous testing for residual solvents and heavy metals. These specifications are particularly important for pharmaceutical applications where impurity profiles can significantly impact biological activity and safety profiles.

Storage and handling recommendations for 3,5-Dibromo-6-methoxypyrazin-2-amine emphasize protection from moisture and light, typically suggesting storage in amber glass containers under inert atmosphere at controlled temperatures. While not classified as highly hazardous, standard laboratory precautions should be observed when working with this compound, including the use of appropriate personal protective equipment.

The commercial availability of 3,5-Dibromo-6-methoxypyrazin-2-amine has increased in recent years to meet growing demand from research institutions and pharmaceutical companies. Current market trends show particular interest from organizations focused on fragment-based drug discovery and combinatorial chemistry approaches. The compound's relatively stable nature and well-characterized properties make it suitable for high-throughput screening programs and library synthesis.

Future research directions for 3,5-Dibromo-6-methoxypyrazin-2-amine derivatives may explore their potential in emerging areas such as PROTAC (proteolysis targeting chimera) technology or as components of supramolecular assemblies. The compound's modular structure lends itself well to these cutting-edge applications that are currently transforming drug discovery paradigms.

For researchers considering working with 3,5-Dibromo-6-methoxypyrazin-2-amine, recent literature highlights several successful applications in lead compound optimization and structure-based drug design. The compound's balanced lipophilicity and molecular weight make it particularly attractive for medicinal chemistry programs aiming to develop orally bioavailable small molecule therapeutics.

In conclusion, 3,5-Dibromo-6-methoxypyrazin-2-amine (CAS No. 1427500-63-7) represents a valuable chemical building block with diverse applications across multiple scientific disciplines. Its unique combination of substituents on the pyrazine core provides numerous opportunities for chemical modification and biological evaluation, making it a compound of continuing interest in both academic and industrial research settings.